Cas no 34183-66-9 (2-allyloxy-phenoxymethyloxirane)

• Product Name: 2-allyloxy-phenoxymethyloxirane
• CAS No: 34183-66-9
• MF: C₁₂H₁₄O₃
• MW: 206.237763881683
• CID: 918818
• PubChem ID: 5743337
• Update Time: 2025-04-19

2-allyloxy-phenoxymethyloxirane Chemical and Physical Properties

Names and Identifiers

• 2-allyloxy-phenoxymethyloxirane
• 2-(phenoxymethyl)-2-prop-2-enoxyoxirane
• 2-(2-Allyloxy-phenoxymethyl)oxirane
• SCHEMBL7054912
• o-(allyloxy)phenoxymethyloxirane
• SB38110
• 1-(o-allyloxy-phenoxy)-2,3-epoxy-propane
• 2-({2-[(Prop-2-en-1-yl)oxy]phenoxy}methyl)oxirane
• 1-(2-allyloxy-phenoxy)-2,3-epoxypropane
• AKOS005257187
• 34183-66-9
• [[o-(allyloxy)phenoxy]methyl]oxirane
• DTXSID20983149
• ((o-(Allyloxy)phenoxy)methyl)oxirane
• 2-[(2-prop-2-enoxyphenoxy)methyl]oxirane
• 2-[2-(PROP-2-EN-1-YLOXY)PHENOXYMETHYL]OXIRANE
• CS-0331499
• 2-{[2-(prop-2-en-1-yloxy)phenoxy]methyl}oxirane
• EINECS 229-258-4
• 2-(2-Allyloxyphenoxymethyl)-oxirane
• [[2-(2-Propenyloxy)phenoxy]methyl]oxirane
• MFCD06658531
• 2-((2-(allyloxy)phenoxy)methyl)oxirane
• 6452-72-8
• 2-(2-Allyloxy-phenoxymethyl)-oxirane
• NS00047298

• Inchi： 1S/C12H14O3/c1-2-7-13-11-5-3-4-6-12(11)15-9-10-8-14-10/h2-6,10H,1,7-9H2
• InChI Key： FZONULHLKBOHHY-UHFFFAOYSA-N
• SMILES： O1CC1COC1C=CC=CC=1OCC=C

Computed Properties

• Exact Mass: 206.094
• Monoisotopic Mass: 206.094
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 31A^2
• XLogP3: 2.2